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Compound of Interest

Compound Name: Anticancer agent 245

Cat. No.: B15561900 Get Quote

A Promising 7-Propanamide Benzoxaborole with
Potent Antitumor Activity
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Anticancer Agent 245, also identified as Compound 115 in seminal literature, is a novel 7-

propanamide benzoxaborole derivative demonstrating significant potential as a therapeutic

agent in oncology. This document provides a comprehensive technical overview of its chemical

structure, physicochemical properties, synthesis, mechanism of action, and preclinical data.

Notably, this agent exhibits potent, nanomolar-level inhibitory activity against various cancer

cell lines, particularly ovarian cancer, and has shown significant in vivo efficacy in xenograft

models. Its unique mechanism, involving the direct inhibition of the endonuclease CPSF3,

presents a new avenue for anticancer drug development. This guide consolidates key data and

detailed experimental protocols to support further research and development efforts.

Chemical Structure and Properties
Anticancer Agent 245 is chemically named N-(4-(4-acetylphenyl)phenyl)-3-(1-hydroxy-1,3-

dihydrobenzo[c][1][2]oxaborol-7-yl)propanamide. It belongs to the benzoxaborole class of

compounds, which are recognized for their unique biological activities.
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Chemical Structure

Figure 1: Chemical Structure of Anticancer Agent 245 (Compound 115).

Physicochemical Properties
A summary of the key physicochemical properties of Anticancer Agent 245 is presented in

Table 1. This data is essential for formulation development, pharmacokinetic studies, and

further chemical modifications.

Property Value Source

IUPAC Name

N-(4-(4-

acetylphenyl)phenyl)-3-(1-

hydroxy-1,3-dihydrobenzo[c][1]

[2]oxaborol-7-yl)propanamide

N/A

Molecular Formula C24H22BNO4 [2]

Molecular Weight 399.25 g/mol [2]

CAS Number 2130040-60-5 [2]

Appearance White to off-white solid N/A

Solubility Soluble in DMSO N/A

Biological Activity and Efficacy
Anticancer Agent 245 has demonstrated potent cytotoxic effects against a panel of human

cancer cell lines and significant tumor growth inhibition in preclinical animal models.
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In Vitro Anticancer Activity
The compound shows potent inhibitory effects on the proliferation of various cancer cell lines,

with IC50 values in the nanomolar range. The ovarian cancer cell line SKOV3 is particularly

sensitive.[1]

Cell Line Cancer Type IC50 (µM)

SKOV3 Ovarian Cancer 0.021

MDA-MB-231 Breast Cancer 0.056

HCT-116 Colon Cancer 0.11

In Vivo Efficacy
In a xenograft mouse model utilizing the SKOV3 ovarian cancer cell line, Anticancer Agent
245 exhibited significant antitumor efficacy. The study demonstrated a dose-dependent

inhibition of tumor growth with good tolerability in the animal models.[1]

Mechanism of Action
Recent studies have elucidated that the anticancer activity of this class of benzoxaboroles

stems from the direct inhibition of Cleavage and Polyadenylation Specificity Factor 3 (CPSF3).

[3]

Direct Inhibition of CPSF3: Anticancer Agent 245 binds to the active site of CPSF3, an

endonuclease critical for the 3'-end processing of pre-mRNAs.

Disruption of Pre-mRNA Processing: By inhibiting CPSF3, the agent blocks the proper

maturation of messenger RNAs, leading to a disruption in the transcription of numerous

essential genes.

Induction of Apoptosis: This disruption of essential cellular processes ultimately triggers

programmed cell death (apoptosis) in cancer cells. Western blot analyses have confirmed

the cleavage of PARP and caspases 3 and 9, indicating the activation of the apoptotic

cascade.[2]
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The following diagram illustrates the proposed signaling pathway leading to apoptosis.
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Proposed Signaling Pathway of Anticancer Agent 245
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Experimental Workflow for In Vivo Xenograft Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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